Indium-water

• Molecular Formula: H2InO
• Molecular Weight: 132.833 g/mol
• InChI: InChI=1S/In.H2O/h;1H2
• InChI Key: UVLYPUPIDJLUCM-UHFFFAOYSA-N
• Canonical SMILES: O.[In]

Description

"Indium-water" refers to compounds or systems where indium (In) interacts with water or aqueous environments. Indium(III) chloride hydrate (InCl₃·xH₂O) is a prominent example, widely used in catalysis, radiopharmaceuticals, and materials science due to its solubility and stability in water . Its behavior in aqueous solutions is influenced by hydrolysis, forming species like [In(H₂O)₆]³⁺, which exhibit unique reactivity and coordination chemistry. Indium's +3 oxidation state and ionic radius (0.94 Å) enable it to mimic ferric ions (Fe³⁺) in biological systems, a property exploited in medical imaging .

Preparation Methods

Synthetic Routes and Reaction Conditions: Indium-water compounds can be synthesized through the direct reaction of indium metal with water. The reaction is typically carried out at room temperature, and the product formed is indium hydroxide (In(OH)₃). The reaction can be represented as: [ \text{2In} + \text{6H}_2\text{O} \rightarrow \text{2In(OH)}_3 + \text{3H}_2 ]

Industrial Production Methods: Industrial production of this compound compounds involves the electrochemical reduction of indium salts in an aqueous medium. This method ensures high purity and yield of the desired compound. The electrode reaction mechanism on the cathode surface is determined by cyclic voltammetry .

Chemical Reactions Analysis

Types of Reactions: Indium-water compounds primarily undergo oxidation and reduction reactions. The most common reaction is the formation of indium hydroxide when indium reacts with water. Indium can also form various complexes with organic ligands, which are used in different catalytic processes .

Common Reagents and Conditions:

Oxidation: Indium reacts with oxygen to form indium oxide (In₂O₃).

Reduction: Indium hydroxide can be reduced back to indium metal using hydrogen gas.

Substitution: Indium can form complexes with ligands such as dithiocarbamate and phthalocyanine.

Major Products:

• Indium hydroxide (In(OH)₃)
• Indium oxide (In₂O₃)
• Various indium complexes with organic ligands

Scientific Research Applications

Indium-Mediated Reactions in Water

Indium metal has been recognized for its effectiveness as a catalyst in various organic transformations conducted in aqueous solutions. The use of indium in these reactions is environmentally friendly due to its non-toxic nature and compatibility with water. This section highlights key findings regarding indium-mediated reactions:

• Catalysis : Indium acts as a co-catalyst in synthesizing organic compounds, leading to high yields and efficiency. Its Lewis acid properties facilitate numerous organic transformations .
• Applications : These reactions have significant implications in the health sector, electronics, and semiconductor industries. The ability to conduct reactions in water reduces the need for harmful solvents, aligning with green chemistry principles.

Photodynamic Therapy

Water-soluble indium(III) phthalocyanine complexes have emerged as potential photosensitizers for photodynamic therapy (PDT). These compounds exhibit excellent solubility in water, making them suitable for medical applications:

• Photosensitization : The quaternarized derivatives of indium(III) phthalocyanines show high singlet oxygen quantum yields (ΦΔ > 0.55), indicating their effectiveness as Type II photosensitizers . This property is crucial for PDT, where singlet oxygen plays a vital role in targeting cancer cells.
• Characterization : Comprehensive studies involving spectroscopic techniques have been conducted to characterize these complexes, revealing their photophysical and photochemical properties.

Water Sensing Applications

Indium nitride (InN) has been studied for its unique electronic properties and potential applications in water sensing:

• Sensing Mechanism : Research indicates that InN thin films can sense water by modulating their electronic properties upon exposure to moisture. The formation of an electric dipole layer by water molecules enhances surface conductivity, making InN a promising candidate for sensing applications .
• Technological Implications : This capability could lead to advancements in sensor technology, particularly for environmental monitoring and industrial applications.

Environmental Remediation

The removal of indium ions from wastewater is another critical application where indium-water interactions are significant:

• Adsorption Techniques : Recent studies focus on developing effective adsorbents like hydroxyapatite for the removal of indium from aqueous solutions. These materials demonstrate favorable adsorption characteristics and can effectively treat indium-containing effluents .
• Mechanisms : The adsorption process involves complex physico-chemical interactions between indium ions and the adsorbent surfaces, highlighting the importance of understanding these mechanisms for effective remediation strategies.

Indium Oxides as Photocatalysts

Indium oxides have shown promise as photocatalysts for degrading organic contaminants in water:

• Photocatalytic Activity : Indium oxide-based materials can effectively degrade challenging organic pollutants under UV and visible light irradiation. Their performance surpasses that of traditional titanium dioxide-based photocatalysts .
• Research Insights : Ongoing research aims to optimize the composition and structure of these materials to enhance their photocatalytic efficiency further.

Mechanism of Action

The mechanism of action of indium-water compounds depends on the specific application. In biological systems, indium complexes emit Auger electrons, which can damage cellular structures and DNA, leading to their use in cancer therapy . In catalytic processes, indium acts as a Lewis acid, facilitating various organic reactions by stabilizing reaction intermediates .

Comparison with Similar Compounds

Indium vs. Gallium and Scandium Compounds

Indium, gallium (Ga), and scandium (Sc) belong to Group 13, but their aqueous chemistry differs significantly:

Property	In³⁺ (Indium)	Ga³⁺ (Gallium)	Sc³⁺ (Scandium)
Ionic Radius (Å)	0.94	0.76	0.89
Hydrolysis Tendency	Moderate	High	Low
Stability in Serum	>99% over 48 hrs	~90% over 24 hrs	Not studied
XRD Peak (Phosphates)	2θ = 28.5°	2θ = 29.1°	2θ = 27.9°

Key Findings :

• Indium's larger ionic radius compared to Ga³⁺ reduces hydrolysis, enhancing stability in biological fluids .
• In phosphates, indium forms distinct crystalline structures compared to Ga and Sc, as evidenced by XRD shifts .

Indium vs. Aluminum Compounds

Aluminum (Al³⁺) shares Group 13 but exhibits stronger hydrolysis in water:

Property	In³⁺ (Indium)	Al³⁺ (Aluminum)
Hydrolysis Product	[In(OH)₂(H₂O)₄]⁺	[Al(OH)₄]⁻
Solubility in Water	High (1.2 M at 25°C)	Low (pH-dependent)
Catalytic Use	Friedel-Crafts	Rare

Key Findings :

• Indium's lower charge density compared to Al³⁺ reduces polymerization in water, making it superior for homogeneous catalysis .

Indium vs. Ferric Iron (Fe³⁺)

Indium's mimicry of Fe³⁺ is critical in radiopharmaceuticals:

Property	In³⁺ (Indium)	Fe³⁺ (Iron)
Transferrin Binding	High affinity	Native binding
Biodistribution (Liver)	15% ID/g	20% ID/g
Renal Clearance	Slow	Moderate

Key Findings :

• Indium's biodistribution closely mirrors Fe³⁺, but slower clearance necessitates modified chelators for clinical use .

Solvent Systems: Water vs. Organic Media

Indium compounds show versatile reactivity across solvents:

Reaction	Water Efficiency	Organic Solvent Efficiency
Dihydropyrimidinone Synthesis	85% yield	78% yield
Friedel-Crafts Alkylation	92% yield	88% yield

Key Findings :

• Water enhances indium-catalyzed reactions due to reduced side reactions and easier product isolation .

Biological Activity

Indium, a post-transition metal, has garnered attention in various fields, including materials science and medicinal chemistry. Its biological activity, particularly when associated with water (referred to here as "indium-water"), is an area of growing interest due to its implications in therapeutic applications and environmental safety. This article explores the biological activity of this compound, focusing on its cytotoxicity, antimicrobial properties, and potential applications in biomedicine.

Overview of Indium and Water Interaction

Indium compounds can interact with biological systems through various mechanisms. The solubility of indium in water influences its bioavailability and biological effects. Recent studies indicate that the presence of water enhances the reactivity of indium complexes, leading to significant biological activities.

Cytotoxicity of Indium Compounds

Cytotoxicity studies have shown that indium complexes exhibit varying degrees of toxicity against different cell lines. For instance, research demonstrated that indium(III) complexes with thiosemicarbazone ligands showed enhanced cytotoxic effects against leukemia cell lines (HL-60, Jurkat) and solid tumor cell lines (MDA-MB-231, HCT-116) when water was involved in the complexation process. The selectivity index (SI) for these complexes improved compared to their non-complexed counterparts, indicating a potential for targeted therapeutic applications .

Table 1: Cytotoxic Activity of Indium(III) Complexes

Cell Line	IC50 (µM)	Selectivity Index
HL-60	5.2	4.5
Jurkat	7.0	3.8
MDA-MB-231	6.5	5.0
HCT-116	8.0	4.0

Antimicrobial Properties

Indium complexes also exhibit notable antimicrobial activity. Studies have shown that indium(III) complexes are effective against various fungal pathogens, including Candida albicans and Candida dubliniensis. The presence of water significantly enhances the antifungal properties of these complexes, with some showing up to a 99% inhibition rate against specific strains .

Table 2: Antifungal Activity of Indium(III) Complexes

Fungal Strain	Minimum Inhibitory Concentration (MIC)
Candida albicans	12 µg/mL
Candida dubliniensis	10 µg/mL
Candida lusitaniae	15 µg/mL
Candida parapsilosis	20 µg/mL

The biological activity of this compound is largely attributed to its ability to form stable complexes with biomolecules and its interaction with cellular components. The replacement of chloride ligands by water molecules in indium complexes facilitates better solubility and interaction with biological media, enhancing both cytotoxicity and antimicrobial efficacy .

Case Study: Indium Complexes in Cancer Therapy

A pivotal study investigated the use of indium(III) complexes in cancer therapy, focusing on their mechanism of action against leukemia cells. The research indicated that these complexes induce apoptosis through oxidative stress pathways, leading to increased levels of reactive oxygen species (ROS) within the cells. This mechanism underscores the potential therapeutic applications of this compound in oncology .

Environmental and Health Considerations

While indium compounds show promise in therapeutic applications, concerns regarding their environmental impact and biological safety are paramount. Indium's persistence in nature can lead to bioaccumulation and toxicity in aquatic ecosystems. Studies have reported significant cytotoxic effects on renal and hepatic cells due to prolonged exposure to indium ions .

Q & A

Q. What experimental methodologies are recommended for studying indium-water interactions under controlled laboratory conditions?

To investigate this compound reactions, design experiments using inert reactors (e.g., Teflon-lined autoclaves) to minimize contamination. Use spectroscopic techniques like ICP-MS for quantifying dissolved indium species . Maintain strict pH control (e.g., buffered solutions) and temperature gradients to replicate environmental or industrial conditions. Document protocols following academic standards for reproducibility, including detailed material purity specifications (e.g., indium metal grade, deionized water resistivity ≥18 MΩ·cm) .

Q. How do researchers determine the solubility limits of indium hydroxides in aqueous systems?

Employ batch solubility experiments with varying pH (2–12) and ionic strengths. Use saturation indices calculated via geochemical modeling software (e.g., PHREEQC) to validate empirical data. Cross-reference results with X-ray diffraction (XRD) to confirm solid-phase indium hydroxide formation . Include error margins for thermodynamic data discrepancies, such as variations in logK values for In(OH)₃ solubility (reported range: −34.5 to −36.2) .

Q. What are the standard parameters for assessing indium speciation in aqueous environments?

Measure redox potential (Eh) and pH to construct Pourbaix diagrams, identifying dominant species (e.g., In³⁺, In(OH)₂⁺). Couple electrochemical methods (e.g., cyclic voltammetry) with spectroscopic analysis (e.g., UV-Vis for ligand complexation). Validate findings using reference databases like the NIST Critical Stability Constants .

Advanced Research Questions

Q. How can conflicting data on indium corrosion rates in aqueous media be resolved?

Conduct meta-analyses of published corrosion studies, isolating variables like dissolved oxygen, chloride concentration, and temperature. Apply statistical tools (e.g., ANOVA) to identify confounding factors. Replicate experiments under standardized conditions, using surface characterization techniques (e.g., SEM-EDS) to quantify oxide layer thickness and composition . Address discrepancies by comparing kinetic models (e.g., parabolic vs. linear oxidation rates) .

Q. What advanced characterization techniques are critical for elucidating this compound interfacial reactions?

Use synchrotron-based X-ray absorption spectroscopy (XAS) to probe indium coordination environments at molecular scales. Pair with in-situ AFM to monitor real-time surface morphology changes during hydrolysis. For colloidal systems, apply dynamic light scattering (DLS) to track particle aggregation kinetics .

Q. How can interdisciplinary approaches improve predictive models of indium mobility in groundwater systems?

Integrate hydrogeochemical modeling with machine learning algorithms trained on field data (e.g., indium concentrations in aquifers). Validate models using isotopic tracing (e.g., In-113/115 ratios) to distinguish anthropogenic vs. geogenic sources. Collaborate with geostatisticians to map spatial heterogeneity in indium distribution .

Q. What methodological challenges arise when reconciling laboratory-derived indium adsorption data with field observations?

Address matrix effects by spiking natural water samples with indium and comparing adsorption isotherms (Langmuir vs. Freundlich) to pure laboratory systems. Factor in competing ions (e.g., Fe³⁺, Al³⁺) using selectivity coefficients. Publish raw datasets with metadata (e.g., organic matter content, sediment mineralogy) to enable cross-study validation .

Q. How should researchers design experiments to isolate the role of microbial activity in indium redox transformations?

Conduct anaerobic microcosm studies with sulfate-reducing or iron-reducing bacteria. Use sterile controls and 16S rRNA sequencing to correlate microbial communities with indium speciation shifts (e.g., In³⁺ → In⁰). Quantify metabolites (e.g., H₂S) via ion chromatography to link biotic processes to indium immobilization .

Methodological Guidelines

• Data Contradiction Analysis : Use triangulation by combining experimental, computational, and literature data. For example, if solubility values conflict, assess whether differences stem from ionic strength adjustments or analytical detection limits .
• Reproducibility : Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable) by depositing protocols in repositories like protocols.io and citing exact equipment models (e.g., PerkinElmer Optima 8300 ICP-OES) .
• Interdisciplinary Collaboration : Partner with computational chemists to refine force field parameters in molecular dynamics simulations of this compound interfaces .